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Abstract
Daphnilongeranine A N-oxide, also known as Paxiphylline E, is a naturally occurring

Daphniphyllum alkaloid. This document provides a comprehensive overview of its discovery,

the history of its isolation, and the methods used for its structure elucidation. While information

on its specific biological activity is limited in publicly available literature, the broader context of

Daphniphyllum alkaloids suggests potential areas for future investigation. This guide

consolidates the available scientific information, presenting it in a structured format with

detailed experimental insights where possible, to aid researchers in the fields of natural product

chemistry, pharmacology, and drug development.

Introduction
The Daphniphyllum alkaloids are a diverse and structurally complex family of over 350

compounds isolated from plants of the genus Daphniphyllum.[1] These alkaloids have garnered

significant attention from the scientific community due to their intricate polycyclic skeletons and

a wide range of biological activities, including cytotoxic, antioxidant, and vasorelaxant effects.

[2] The first Daphniphyllum alkaloid, daphnimacrine, was isolated in 1909 from D.

macropodum.[3] Daphnilongeranine A N-oxide is a more recent addition to this extensive family

of natural products.
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Discovery and Natural Sources
Daphnilongeranine A N-oxide, systematically named Paxiphylline E, was first isolated from the

twigs and leaves of Daphniphyllum paxianum.[2] Subsequent studies have also reported its

presence in the stem bark of Daphniphyllum macropodum and the leaves of Daphniphyllum

subverticillatum.[4]

The discovery of Daphnilongeranine A N-oxide is linked to the earlier isolation of its parent

amine, Daphnilongeranine A. Daphnilongeranine A was first isolated from the leaves and stems

of Daphniphyllum longeracemosum. The existence of the N-oxide as a distinct natural product

highlights the metabolic pathways within Daphniphyllum species that can modify the core

alkaloid structures.

Timeline of Discovery

Discovery Timeline

Daphnilongeranine A
isolated from

Daphniphyllum longeracemosum

Daphnilongeranine A N-oxide
(Paxiphylline E)

isolated from
Daphniphyllum paxianum

N-oxidation

Click to download full resolution via product page

Figure 1: Relationship between Daphnilongeranine A and its N-oxide.

Physicochemical and Spectroscopic Data
Detailed physicochemical and spectroscopic data for Daphnilongeranine A N-oxide

(Paxiphylline E) are crucial for its identification and characterization. The following table

summarizes the available information.
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Property Value Reference

Systematic Name Paxiphylline E

Synonym Daphnilongeranine A N-oxide

CAS Number 1092555-03-7 N/A

Molecular Formula C₂₃H₂₉NO₅ N/A

Molecular Weight 399.48 g/mol N/A

Appearance Not reported N/A

Optical Rotation Not reported N/A

¹H NMR
Data not available in searched

literature
N/A

¹³C NMR
Data not available in searched

literature
N/A

Mass Spectrometry
Data not available in searched

literature
N/A

Experimental Protocols
Isolation of Daphnilongeranine A N-oxide (Paxiphylline
E) from Daphniphyllum paxianum
While the full, detailed experimental protocol from the primary literature is not available in the

searched resources, a general workflow for the isolation of Daphniphyllum alkaloids can be

inferred. The process typically involves extraction of the plant material followed by a series of

chromatographic separations.
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Figure 2: General workflow for the isolation of Daphnilongeranine A N-oxide.

Note: This is a generalized protocol. Specific details such as the solvents used, column packing

materials, and elution gradients would be found in the primary research article.

Structure Elucidation
The structure of Daphnilongeranine A N-oxide was determined through a combination of

spectroscopic techniques. The primary methods employed were:
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Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Including 1D (¹H and ¹³C) and 2D

(COSY, HSQC, HMBC) experiments to establish the connectivity of atoms and the overall

carbon-hydrogen framework.

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To investigate the electronic transitions within the

molecule.

The elucidation process would have followed a logical progression from determining the

molecular formula to piecing together the complex polycyclic structure based on NMR

correlations.
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Figure 3: Logical workflow for structure elucidation.

Biological Activity
Currently, there is a lack of specific biological activity data for Daphnilongeranine A N-oxide

(Paxiphylline E) in the available scientific literature. A study that evaluated the cytotoxic activity

of Paxiphylline A and B against acute myelogenous leukemia (HL-60) and human lung cancer

(A549) cell lines found no significant activity.

However, the broader class of Daphniphyllum alkaloids has been reported to exhibit a range of

biological effects, including:

Cytotoxicity: Several Daphniphyllum alkaloids have demonstrated cytotoxic effects against

various cancer cell lines.

Antioxidant activity

Vasorelaxant effects

The N-oxide moiety can significantly alter the pharmacological properties of a molecule,

potentially affecting its solubility, membrane permeability, and metabolic stability. In some

cases, N-oxides can act as prodrugs, being reduced in vivo to the corresponding tertiary

amine. Further research is warranted to investigate the potential biological activities of

Daphnilongeranine A N-oxide.

Conclusion
Daphnilongeranine A N-oxide, or Paxiphylline E, is a structurally interesting member of the

Daphniphyllum alkaloid family. Its discovery as a natural product, distinct from its parent amine,

provides insights into the biosynthetic capabilities of Daphniphyllum species. While its structure

has been elucidated through modern spectroscopic methods, a significant gap exists in the

understanding of its biological activity. This technical guide serves as a foundational resource

for researchers, highlighting the current state of knowledge and pointing towards the need for

further pharmacological evaluation of this unique natural product. The detailed experimental

protocols for its isolation and complete spectroscopic data would be invaluable for future

studies and can likely be found in the primary literature cited herein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Daphnipaxianines A-D, alkaloids from Daphniphyllum paxianum - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Thieme E-Journals - Planta Medica / Full Text [thieme-connect.com]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [The Discovery and History of Daphnilongeranine A N-
oxide: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1154045#daphnilongeranine-a-n-oxide-discovery-
and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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